Cas no 2122082-77-1 (3-Benzofurancarboxylic acid, 2,3-dihydro-6-methyl-, methyl ester)

• Product Name: 3-Benzofurancarboxylic acid, 2,3-dihydro-6-methyl-, methyl ester
• CAS No: 2122082-77-1
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 5297386
• Update Time: 2025-08-05

3-Benzofurancarboxylic acid, 2,3-dihydro-6-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Benzofurancarboxylic acid, 2,3-dihydro-6-methyl-, methyl ester

• Inchi： 1S/C11H12O3/c1-7-3-4-8-9(11(12)13-2)6-14-10(8)5-7/h3-5,9H,6H2,1-2H3
• InChI Key： WUSOSOMABTYXMR-UHFFFAOYSA-N
• SMILES： O1C2=CC(C)=CC=C2C(C(OC)=O)C1

Additional information on 3-Benzofurancarboxylic acid, 2,3-dihydro-6-methyl-, methyl ester

3-Benzofurancarboxylic Acid, 2,3-Dihydro-6-Methyl-, Methyl Ester: A Comprehensive Overview

The compound with CAS No. 2122082-77-1, commonly referred to as 3-Benzofurancarboxylic acid, 2,3-dihydro-6-methyl-, methyl ester, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is notable for its unique structure, which combines the aromaticity of a benzofuran ring with the functional versatility of a carboxylic acid methyl ester group. Recent advancements in synthetic methodologies have enabled researchers to explore its potential in drug development, agrochemicals, and advanced materials.

The benzofuran core of this compound is a key structural feature that contributes to its electronic properties and reactivity. The presence of the methyl ester group further enhances its solubility and stability under various reaction conditions. Recent studies have demonstrated that this compound exhibits promising biological activity, particularly in inhibiting certain enzymes associated with neurodegenerative diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* highlighted its potential as a lead compound for developing treatments targeting Alzheimer's disease.

From a synthetic perspective, the preparation of 3-Benzofurancarboxylic acid, 2,3-dihydro-6-methyl-, methyl ester involves a multi-step process that typically begins with the synthesis of the benzofuran derivative. The introduction of the carboxylic acid methyl ester group is achieved through either direct esterification or via intermediate steps involving activation of the carboxylic acid. Researchers have recently explored green chemistry approaches to optimize this synthesis, reducing waste and improving yield.

In terms of applications, this compound has shown potential in the field of polymer science as well. Its ability to form stable copolymers with other functional monomers makes it an attractive candidate for developing advanced materials with tailored properties. A 2023 study in *Macromolecules* reported that incorporating this compound into polymer networks significantly improved their mechanical strength and thermal stability.

Furthermore, the methyl ester functionality of this compound allows for easy modification through various chemical transformations. For example, hydrolysis can convert it into the corresponding carboxylic acid, which can then be used in subsequent reactions such as amide bond formation or coupling reactions. This versatility has made it a valuable building block in organic synthesis.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of 3-Benzofurancarboxylic acid, 2,3-dihydro-6-methyl-, methyl ester. Density functional theory (DFT) calculations have revealed that the benzofuran ring plays a critical role in stabilizing reactive intermediates during certain transformations. These findings have guided researchers in designing more efficient synthetic pathways and optimizing reaction conditions.

In conclusion, 3-Benzofurancarboxylic acid, 2,3-dihydro-6-methyl-, methyl ester (CAS No. 2122082-77-1) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing modern chemistry.